Cas no 62179-52-6 (Carbamic chloride, (chloromethyl)ethyl-)

Carbamic chloride, (chloromethyl)ethyl- structure
62179-52-6 structure
Product Name:Carbamic chloride, (chloromethyl)ethyl-
CAS No:62179-52-6
MF:C4H7Cl2NO
MW:156.010479211807
CID:455257
PubChem ID:11412508
Update Time:2025-04-19

Carbamic chloride, (chloromethyl)ethyl- Chemical and Physical Properties

Names and Identifiers

    • Carbamic chloride, (chloromethyl)ethyl-
    • N-(chloromethyl)-N-ethylcarbamoyl chloride
    • DTXSID10465000
    • 62179-52-6
    • AKOS006388180
    • SCHEMBL11504297
    • Inchi: 1S/C4H7Cl2NO/c1-2-7(3-5)4(6)8/h2-3H2,1H3
    • InChI Key: NYHTWFZRTZQTNZ-UHFFFAOYSA-N
    • SMILES: ClCN(C(=O)Cl)CC

Computed Properties

  • Exact Mass: 154.99061
  • Monoisotopic Mass: 154.9904692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 86.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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